Cas no 2091182-58-8 (7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2091182-58-8
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5722014
• PubChem ID: 121215245
• Update Time: 2025-05-18

7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 7-(chloromethyl)-6-cyclopropyl-1-ethylimidazo[1,2-b]pyrazole
• starbld0029769
• 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole
• F2198-8172
• 2091182-58-8
• AKOS026725831
• 1H-Imidazo[1,2-b]pyrazole, 7-(chloromethyl)-6-cyclopropyl-1-ethyl-

• Inchi： 1S/C11H14ClN3/c1-2-14-5-6-15-11(14)9(7-12)10(13-15)8-3-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： FFLXWIWNCMFMKM-UHFFFAOYSA-N
• SMILES： ClCC1=C2N(CC)C=CN2N=C1C1CC1

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 4.47±0.40(Predicted)

Additional information on 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole

7-(Chloromethyl)-6-Cyclopropyl-1-Ethyl-1H-Imidazo[1,2-b]Pyrazole: A Comprehensive Overview

7-(Chloromethyl)-6-Cyclopropyl-1-Ethyl-1H-Imidazo[1,2-b]Pyrazole is a complex organic compound with the CAS number 2091182-58-8. This compound belongs to the class of imidazopyrazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The molecule features a chloromethyl group at the 7-position, a cyclopropyl group at the 6-position, and an ethyl group at the 1-position. These substituents contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored the use of different catalysts and reaction conditions to enhance the efficiency of the reaction. For instance, the use of palladium catalysts in coupling reactions has shown promising results in constructing the imidazopyrazole ring system.

The structural complexity of this compound makes it an interesting candidate for various applications. In the pharmaceutical industry, imidazopyrazoles are often investigated for their potential as kinase inhibitors or other therapeutic agents. Recent research has highlighted the ability of 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole to modulate specific cellular pathways, making it a valuable lead compound for drug discovery.

In addition to its pharmaceutical applications, this compound has also been studied for its potential in materials science. The unique electronic properties of imidazopyrazoles make them suitable for use in organic electronics and optoelectronic devices. Recent advancements in this area have explored the use of 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole as a building block for constructing advanced materials with tailored electronic properties.

The toxicity and environmental impact of 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole have also been subjects of recent research. Studies have shown that while the compound exhibits potent biological activity, it also poses certain risks to aquatic life. Efforts are underway to develop safer alternatives and improve waste management practices during its production and use.

In conclusion, 7-(chloromethyl)-6-cyclopropyl-1-ethyl-1H-imidazo[1,2-b]pyrazole is a versatile compound with significant potential in multiple fields. Its unique structure and properties make it a valuable tool for researchers in drug discovery, materials science, and beyond. As new studies continue to emerge, our understanding of this compound's capabilities and limitations will undoubtedly expand further.